Cas no 1805609-64-6 (Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylate)

• Product Name: Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylate
• CAS No: 1805609-64-6
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4890569
• Update Time: 2025-05-23

Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylate

• Inchi： 1S/C10H10ClF2NO3/c1-2-17-10(16)7-5(4-11)3-6(15)8(14-7)9(12)13/h3,9,15H,2,4H2,1H3
• InChI Key： YCLDNYTYUQBSAF-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C(F)F)N=C1C(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.1
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylate

Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylate

The compound with CAS No. 1805609-64-6, commonly referred to as Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylate, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a hydroxyl group, a chloromethyl group, a difluoromethyl group, and an ethyl ester moiety. The combination of these functional groups makes it a versatile molecule with intriguing chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in the development of novel drug delivery systems and advanced materials. For instance, the hydroxyl group in the molecule can serve as a site for further functionalization, enabling the creation of bioactive compounds or polymeric materials with tailored properties. Additionally, the presence of halogen atoms (chlorine and fluorine) in the structure introduces unique electronic effects that can influence the molecule's reactivity and stability under various conditions.

One of the most promising applications of Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylate lies in its potential as an intermediate in organic synthesis. Its structure allows for easy modification through nucleophilic substitution or elimination reactions, making it a valuable building block in the construction of more complex molecules. Researchers have also explored its use in catalytic processes, where its ability to coordinate with metal ions could enhance reaction efficiency and selectivity.

In terms of pharmacological applications, this compound has shown potential as a precursor for bioactive agents targeting specific cellular pathways. The hydroxypyridine moiety is known to exhibit antioxidant properties, which could be beneficial in the development of drugs for treating oxidative stress-related diseases. Furthermore, the ethyl ester group can be converted into other esters or acids, allowing for fine-tuning of the molecule's pharmacokinetic properties.

From a synthetic perspective, Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylate can be synthesized through a variety of routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized in recent studies to improve yield and purity, making it more accessible for large-scale production. The molecule's stability under different storage conditions has also been evaluated, ensuring its suitability for long-term use in research and industrial settings.

Another area where this compound has garnered attention is its role in material science. The combination of halogen atoms and hydroxyl groups makes it an ideal candidate for creating stimuli-responsive materials that can undergo structural changes in response to external factors such as temperature or pH levels. Such materials have potential applications in sensors, drug delivery systems, and adaptive coatings.

In conclusion, Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylate (CAS No. 1805609-64-6) is a multifaceted compound with a wide range of potential applications across various fields. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in chemistry, pharmacology, and materials science.